Cas no 351227-28-6 (6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]-pyridine-3-carbaldehyde)

• Product Name: 6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]-pyridine-3-carbaldehyde
• CAS No: 351227-28-6
• MF: C₁₄H₈Cl₂N₂O
• MW: 291.132121086121
• CID: 2196808
• PubChem ID: 2757432
• Update Time: 2025-04-21

6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]-pyridine-3-carbaldehyde
• 6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• SCHEMBL7655591
• 6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine-3-carboxaldehyde
• 351227-28-6
• ZRGDXQHECUZDKE-UHFFFAOYSA-N
• 6-Chloro-2-(4-chlorophenyl)imidazo [1,2-alpha]pyridine-3-carboxaldehyde
• 6-chloro-2-(4-chlorophenyl) imidazo[1,2-a]pyridine-3-carbal-dehyde

• Inchi： 1S/C14H8Cl2N2O/c15-10-3-1-9(2-4-10)14-12(8-19)18-7-11(16)5-6-13(18)17-14/h1-8H
• InChI Key： ZRGDXQHECUZDKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C3C=CC(=CC=3)Cl)=C(C=O)N2C=1

Computed Properties

• Exact Mass: 290.0013683Da
• Monoisotopic Mass: 290.0013683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.4Ų